Methyl 2-[4-(7-benzyl-3-methyl-2,6-dioxopurin-8-yl)piperazin-1-yl]acetate
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Description
Synthesis Analysis
The synthesis of such compounds often involves complex chemical reactions. For instance, the synthesis of benzothiazole derivatives, which are structurally similar to MBPD, was achieved through various synthetic pathways including diazo-coupling, Knoevenagel condensation, Biginelli reaction, molecular hybridization techniques, microwave irradiation, one-pot multicomponent reactions .Molecular Structure Analysis
The molecular formula of MBPD is C20H24N6O4. Its molecular weight is 412.45. The exact structure can be determined using techniques such as mass spectra, 1HNMR, 13CNMR, and single X-Ray diffraction analysis .Chemical Reactions Analysis
The chemical reactions involved in the synthesis of MBPD or similar compounds can be complex and varied. For example, the synthesis of benzothiazole derivatives involves various synthetic pathways including diazo-coupling, Knoevenagel condensation, Biginelli reaction, molecular hybridization techniques, microwave irradiation, one-pot multicomponent reactions .Scientific Research Applications
- AKOS001379551 has shown promise as an anticancer agent. Researchers have explored its effects on cancer cell lines, including inhibition of cell proliferation, induction of apoptosis, and interference with tumor growth pathways. Further studies are needed to elucidate its specific mechanisms and potential clinical applications .
- The compound’s piperazine moiety suggests potential neuropharmacological applications. Investigations have focused on its interactions with neurotransmitter receptors, such as serotonin and dopamine receptors. These studies aim to understand its impact on neurological diseases like depression, anxiety, and neurodegenerative conditions .
- AKOS001379551 exhibits anti-inflammatory properties. Researchers have explored its effects on inflammatory pathways, including inhibition of pro-inflammatory cytokines and modulation of immune responses. This could have implications for treating inflammatory diseases like rheumatoid arthritis or inflammatory bowel disease .
- Studies have investigated the compound’s antimicrobial activity against bacteria, fungi, and parasites. Its unique chemical structure may provide a basis for developing novel antibiotics or antifungal agents. Further research is needed to optimize its efficacy and safety .
- The benzyl and piperazine moieties in AKOS001379551 suggest potential metabolic applications. Researchers have explored its effects on glucose metabolism, lipid regulation, and insulin sensitivity. This could be relevant for managing conditions like diabetes or obesity .
- Computational chemistry and molecular modeling studies have utilized AKOS001379551 to understand its binding interactions with biological targets. These insights contribute to drug design efforts, potentially leading to new therapeutic agents .
Anticancer Properties
Neurological Disorders
Anti-Inflammatory Activity
Antimicrobial Potential
Metabolic Disorders
Chemical Biology and Drug Design
properties
IUPAC Name |
methyl 2-[4-(7-benzyl-3-methyl-2,6-dioxopurin-8-yl)piperazin-1-yl]acetate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H24N6O4/c1-23-17-16(18(28)22-20(23)29)26(12-14-6-4-3-5-7-14)19(21-17)25-10-8-24(9-11-25)13-15(27)30-2/h3-7H,8-13H2,1-2H3,(H,22,28,29) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HXCCVGMQNMFCSL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C2=C(C(=O)NC1=O)N(C(=N2)N3CCN(CC3)CC(=O)OC)CC4=CC=CC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H24N6O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
412.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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